Cas no 74039-25-1 (2,4,5-trichloro-6-(trichloromethyl)pyrimidine)

• Product Name: 2,4,5-trichloro-6-(trichloromethyl)pyrimidine
• CAS No: 74039-25-1
• MF: C₅Cl₆N₂
• MW: 300.784894943237
• MDL: MFCD01689224
• CID: 978923
• PubChem ID: 99444
• Update Time: 2025-05-19

2,4,5-trichloro-6-(trichloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trichloro-6-(trichloromethyl)pyrimidine
• 2,4,5-TRICHLORO-6-(TRICHLOROMETHYL)-PYRIMIDINE
• 2,4,5-trichloro-6-trichloromethyl-pyrimidine
• 6-trichloromethyl-2,4,5-trichloropyrimidine
• AC1L40WE
• AC1Q3GSZ
• AG-G-93807
• BRN 0915005
• NSC222723
• Pyrimidine, 2,4,5-trichloro-6-(trichloromethyl)-
• JX5FT49GK6
• UNII-JX5FT49GK6
• 5-23-05-00382 (Beilstein Handbook Reference)
• 2,5-Trichloro-6-(trichloromethyl)pyrimidine
• Pyrimidine,4,5-trichloro-6-(trichloromethyl)-
• NSC-222723
• 74039-25-1
• DTXSID00224921
• MFCD01689224
• 2,5,6-Trichloro-4-(trichloromethyl)pyrimidine
• 6-trichloromethyl-trichloropyrimidine
• 2,4,5-trichloro-6-(trichloromethyl)pyrimidine, 98%
• NSC 222723
• SCHEMBL10745153

• MDL： MFCD01689224
• Inchi： 1S/C5Cl6N2/c6-1-2(5(9,10)11)12-4(8)13-3(1)7
• InChI Key： JVGFZEWOGGVWSU-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(N=C(N=1)Cl)Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 297.8196
• Monoisotopic Mass: 297.819264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78
• LogP: 4.26350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2,4,5-trichloro-6-(trichloromethyl)pyrimidine

Professional Introduction to 2,4,5-trichloro-6-(trichloromethyl)pyrimidine (CAS No. 74039-25-1)

2,4,5-trichloro-6-(trichloromethyl)pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 74039-25-1, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic compound features a pyrimidine core substituted with three chlorine atoms at the 2, 4, and 5 positions, along with a trichloromethyl group at the 6 position. Its unique structural configuration imparts distinct reactivity and utility in synthetic chemistry and medicinal applications.

The compound's molecular structure makes it a valuable intermediate in the synthesis of various agrochemicals and pharmaceuticals. The presence of multiple chlorine atoms enhances its reactivity, allowing for further functionalization through nucleophilic substitution or other chemical transformations. These properties have made 2,4,5-trichloro-6-(trichloromethyl)pyrimidine a subject of extensive interest in industrial and academic research.

In recent years, advancements in medicinal chemistry have highlighted the potential of pyrimidine derivatives as bioactive molecules. Researchers have been exploring the pharmacological properties of compounds with similar structural motifs to develop novel therapeutic agents. The chlorinated pyrimidine framework found in 2,4,5-trichloro-6-(trichloromethyl)pyrimidine has shown promise in various biological assays, including antimicrobial and anticancer evaluations.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of nucleoside analogs, which are known for their antiviral and anticancer activities. The trichloromethyl group at the 6-position provides a versatile handle for further chemical modifications, enabling the development of structurally diverse derivatives with tailored biological properties.

The synthesis of 2,4,5-trichloro-6-(trichloromethyl)pyrimidine typically involves chlorination reactions on a pyrimidine backbone. These reactions are often catalyzed by specific metal complexes or under controlled conditions to ensure high selectivity and yield. The efficiency of these synthetic routes has been optimized through computational chemistry and experimental trials, making large-scale production feasible for industrial applications.

In the realm of agrochemicals, derivatives of this compound have been investigated for their herbicidal and fungicidal effects. The chlorine substituents contribute to its ability to interact with biological targets in plants, disrupting essential metabolic pathways. Such applications are crucial for developing environmentally sustainable agricultural practices while maintaining high crop yields.

The safety profile of 2,4,5-trichloro-6-(trichloromethyl)pyrimidine is another critical consideration in its use and handling. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to avoid exposure during synthesis and application. Industrial guidelines recommend using personal protective equipment (PPE) such as gloves and goggles when handling this compound.

Recent studies have also explored the environmental impact of chlorinated pyrimidines. Research indicates that while these compounds can be effective in their intended applications, their persistence in ecosystems requires careful management. Efforts are ongoing to develop greener synthetic methods that minimize environmental footprint without compromising efficacy.

The future prospects for 2,4,5-trichloro-6-(trichloromethyl)pyrimidine are promising, with ongoing research focusing on expanding its utility in drug discovery and material science. Innovations in synthetic methodologies and computational modeling are expected to unlock new possibilities for this versatile compound. As the demand for specialized chemicals grows across industries, compounds like this will continue to play a pivotal role in advancing scientific and technological frontiers.